8-(3,5-Dimethylpyrazol-1-yl)-3-methyl-1-(2-methylprop-2-enyl)-7-prop-2-enylpurine-2,6-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-(2-methylprop-2-enyl)-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C18H22N6O2/c1-7-8-22-14-15(19-17(22)24-13(5)9-12(4)20-24)21(6)18(26)23(16(14)25)10-11(2)3/h7,9H,1-2,8,10H2,3-6H3
• InChI Key: CPSLMLXBXJPUQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CC=C)C(=O)N(C(=O)N3C)CC(=C)C)C
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 1014030-74-0

Description

8-(3,5-Dimethylpyrazol-1-yl)-3-methyl-1-(2-methylprop-2-enyl)-7-prop-2-enylpurine-2,6-dione is a useful research compound. Its molecular formula is C18H22N6O2 and its molecular weight is 354.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the area often focuses on the synthesis and structural characterization of novel compounds with similar complex structures. For instance, studies have developed methodologies for the synthesis of various carboxamide derivatives of benzo[b][1,6]naphthyridines, which show potent cytotoxic activities against several cancer cell lines. Such methodologies underscore the potential for developing therapeutic agents based on complex pyrazole and purine derivatives (Deady et al., 2003).

Catalysis and Polymerization

The exploration of catalysts for promoting efficient synthetic routes is another area of application. For example, the development of N,N,O-chelate zinc enolate complexes for the rapid and controlled polymerization of rac-lactide highlights the utility of such compounds in polymer science. This research points to the broader applicability of pyrazole-derived compounds in catalyzing polymerization processes, suggesting potential material science applications (Yu, Zhang, & Wang, 2013).

Antimicrobial and Antiproliferative Activities

Compounds featuring the pyrazole moiety have been investigated for their antimicrobial and antiproliferative properties. For instance, novel synthesis routes for pyrazolinones and pyrazoles having a benzothiazole moiety have been developed, with some compounds showing promising antimicrobial activity. This research demonstrates the potential pharmaceutical applications of pyrazole-derived compounds in combating various microbial infections (Amir, Javed, & Hassan, 2012).

Material Science and Photovoltaic Applications

In material science, novel electron-withdrawing groups based on pyran and pyrimidine dione structures have been designed for photovoltaic applications. Such compounds, when incorporated into small molecules with oligothiophene, show broad absorption ranges and promise high open circuit voltages, indicating their potential use in solar energy technologies (Li et al., 2012).